Cas no 823213-19-0 (2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]-)
![2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]- structure](https://www.kuujia.com/scimg/cas/823213-19-0x500.png)
823213-19-0 structure
Product name:2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]-
2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]-
- 3-[2-(ethylideneamino)-1,3-thiazol-4-yl]chromen-2-one
- 823213-19-0
- DTXSID80838601
- 3-[2-(Ethylideneamino)-1,3-thiazol-4-yl]-2H-1-benzopyran-2-one
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- Inchi: InChI=1S/C14H10N2O2S/c1-2-15-14-16-11(8-19-14)10-7-9-5-3-4-6-12(9)18-13(10)17/h2-8H,1H3
- InChI Key: YGMKXLXGEDOYKT-UHFFFAOYSA-N
- SMILES: CC=NC1=NC(=CS1)C2=CC3=CC=CC=C3OC2=O
Computed Properties
- Exact Mass: 270.04629874g/mol
- Monoisotopic Mass: 270.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 79.8Ų
2H-1-Benzopyran-2-one, 3-[2-(ethylideneamino)-4-thiazolyl]- Related Literature
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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2. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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